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Compound Profiles and Mechanism of Action

Both Fenarimol and Triadimefon belong to a class of fungicides known as sterol biosynthesis inhibitors

(SBIs), specifically targeting the cytochrome P-450 dependent enzyme lanosterol 14a-demethylase, which

is essential for producing ergosterol in fungal cell membranes [1]. The inhibition of ergosterol biosynthesis

disrupts membrane structure and function.

The table below summarizes their core characteristics:

Characteristic

Fenarimol

Triadimefon

Chemical
Group

Primary Target

Mode of Action

Systemic
Activity

Pyrimidine [1]

Lanosterol 14a-demethylase (Cyp51) [1]

Coordinates with iron in cytochrome P-
450, blocking oxidative demethylation of
lanosterol [1]

Yes [1]

1,2,4-Triazole [1] [2]

Lanosterol 14a-demethylase (Cyp51) [1]
[2]

Coordinates with iron in cytochrome P-
450, blocking oxidative demethylation of
lanosterol [1] [2]

Yes [1]

© 2026 Smolecule. All rights reserved. 1/5

Tech Support


https://www.smolecule.com/products/s527853?utm_src=pdf-body
https://www.smolecule.com/products/s527853?utm_src=pdf-interest
https://www.smolecule.com/products/s527853?utm_src=pdf-body
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/fenarimol
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/fenarimol
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/fenarimol
https://www.sciencedirect.com/topics/chemistry/triadimefon
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/fenarimol
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/fenarimol
https://www.sciencedirect.com/topics/chemistry/triadimefon
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/fenarimol
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/fenarimol
https://www.sciencedirect.com/topics/chemistry/triadimefon
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/fenarimol
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/fenarimol
https://www.smolecule.com/products/s527853?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

Characteristic Fenarimol Triadimefon

Vapour Action Yes [1] Yes [1]

Active Information not located in search results  Triadimenol (also a registered fungicide)
Metabolite (2]

This shared mechanism of action can be visualized in the following pathway:

Lanosterol Fungicide

Inhibits

Click to download full resolution via product page

Efficacy and Experimental Data

Spectrum of Activity and Use Cases

Both fungicides are notably effective against powdery mildews on various crops [1]. Fenarimol is also
effective against several other fungi, including leaf spot, rust, and smut fungi [1]. Triadimefon is

characterized as a broad-spectrum systemic fungicide [2].

Comparative Phytotoxicity Data
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A 1984 study directly compared the phytotoxicity of Fenarimol and Triadimefon on grapevines, with key

findings summarized below [3]:

Parameter Fenarimol Triadimefon

Phytotoxic Induced stunting, deformation, and Induced stunting, deformation, and
Symptoms necrosis on young leaves [3]. necrosis on young leaves [3].
Cultivar Severity of phytotoxicity varied Information on cultivar-specific effects
Susceptibility significantly between grapevine not detailed in available text [3].

cultivars [3].

Experimental Tests conducted on rooted hardwood Tests conducted on rooted hardwood

Conditions cuttings in a greenhouse and an cuttings in a greenhouse and an
established vineyard [3]. established vineyard [3].

Symptom Symptoms were more severe in Information not specified in available

Severity greenhouse conditions than in the field text [3].

[3].

Additional Considerations for Researchers

Resistance Development

Powdery mildew fungi are considered high-risk pathogens for developing resistance to site-specific
fungicides like Fenarimol and Triadimefon [4]. Resistance can be qualitative or quantitative and often

involves mutations in the target site gene or overexpression of drug efflux transporters [4].

Endocrine Disruption Potential

In vitro screening studies have identified both Fenarimol and Triadimefon as weak estrogen receptor
agonists [5]. This indicates a potential for endocrine-disrupting activity that may be relevant for

environmental and toxicological profiling.
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Research Gaps and Future Directions

The available direct comparative data is limited, with a key phytotoxicity study from 1984 [3]. For a
comprehensive contemporary analysis, you may need to investigate the following aspects which are not

covered in the current search results:

e Comparative IC50 values against specific fungal strains.
¢ Advanced resistance profiles, including the prevalence of specific Cyp51 mutations.
e Modern toxicokinetic and environmental fate data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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